6-(4-Chlorobenzylthio)-3,4-bis(4-methoxybenzyloxy)pyridazine

• Molecular Formula: C27H25ClN2O4S
• Molecular Weight: 509.0 g/mol
• IUPAC Name: 6-[(4-chlorophenyl)methylsulfanyl]-3,4-bis[(4-methoxyphenyl)methoxy]pyridazine
• InChI: InChI=1S/C27H25ClN2O4S/c1-31-23-11-5-19(6-12-23)16-33-25-15-26(35-18-21-3-9-22(28)10-4-21)29-30-27(25)34-17-20-7-13-24(32-2)14-8-20/h3-15H,16-18H2,1-2H3
• InChI Key: PQKKPKHPBVHDGU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)COC2=CC(=NN=C2OCC3=CC=C(C=C3)OC)SCC4=CC=C(C=C4)Cl

Description

6-(4-Chlorobenzylthio)-3,4-bis(4-methoxybenzyloxy)pyridazine is a useful research compound. Its molecular formula is C27H25ClN2O4S and its molecular weight is 509.0 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 6-chloro-3,4-bis[(4-methoxybenzyl)oxy]pyridazine (Intermediate 7; 550 mg, 1.42 mmol), (4-chlorophenyl)methanethiol (248 mg, 1.56 mmol), Pd2(DBA)3 (52.1 mg, 0.057 mmol), XANTPHOS (65.8 mg, 0.114 mmol) and Hunig's base (ethyl diisopropylamine; 404 mg, 3.13 mmol) was subjected to microwave irradiation at 120° C. for 1 hour. The resulting mixture was poured into water and extracted into ethyl acetate before the combined organics were washed with brine and then dried (magnesium sulphate). The resulting solution was evaporated in vacuo and purified by silica chromatography (eluting with 0-40% dichlormethane in petrol) to yield 6-[(4-chlorobenzyl)sulfanyl]-3,4-bis[(4-methoxybenzyl)oxy]pyridazine (201 mg, 1.42 mmol, 28% yield).